Cas no 84100-55-0 (2,3-dihydro-6-nitroimidazo[2,1-b]benzothiazole)

2,3-dihydro-6-nitroimidazo[2,1-b]benzothiazole structure
84100-55-0 structure
Product Name:2,3-dihydro-6-nitroimidazo[2,1-b]benzothiazole
CAS No:84100-55-0
MF:C9H7N3O2S
MW:221.235780000687
CID:888769
PubChem ID:12891964
Update Time:2025-04-19

2,3-dihydro-6-nitroimidazo[2,1-b]benzothiazole Chemical and Physical Properties

Names and Identifiers

    • 2,3-dihydro-6-nitroimidazo[2,1-b]benzothiazole
    • 7-nitro-1,2-dihydroimidazo[2,1-b][1,3]benzothiazole
    • 2,3-dihydro-6-nitroimidazo-[2,1-b]benzothiazole
    • NS00038410
    • VCOKDIGXZMLYQD-UHFFFAOYSA-N
    • 2,3-Dihydro-6-nitroimidazo(2,1-b)benzothiazole
    • SCHEMBL11213876
    • DTXSID00232985
    • EINECS 282-135-7
    • 84100-55-0
    • Inchi: 1S/C9H7N3O2S/c13-12(14)6-1-2-8-7(5-6)11-4-3-10-9(11)15-8/h1-2,5H,3-4H2
    • InChI Key: VCOKDIGXZMLYQD-UHFFFAOYSA-N
    • SMILES: S1C2C=CC(=CC=2N2C1=NCC2)[N+](=O)[O-]

Computed Properties

  • Exact Mass: 221.02589765g/mol
  • Monoisotopic Mass: 221.02589765g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 0
  • Complexity: 328
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.4
  • Topological Polar Surface Area: 86.7Ų
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